Cas no 31574-44-4 (2-Isopropyl-1-methoxy-4-methylbenzene)

• Product Name: 2-Isopropyl-1-methoxy-4-methylbenzene
• CAS No: 31574-44-4
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• MDL: MFCD18967937
• CID: 314321
• Update Time: 2025-04-19

2-Isopropyl-1-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-1-methoxy-4-methylbenzene
• 1-methoxy-4-methyl-2-propan-2-ylbenzene
• Benzene,1-methoxy-4-methyl-2-(1-methylethyl)-
• 2-isopropyl-4-methylanisole
• Anisole, 2-isopropyl-4-methyl-
• Isothymol methyl ether

• MDL： MFCD18967937
• Inchi： 1S/C11H16O/c1-8(2)10-7-9(3)5-6-11(10)12-4/h5-8H,1-4H3
• InChI Key： CVUAHQAQHICPSF-UHFFFAOYSA-N
• SMILES： COC1C(C(C)C)=CC(C)=CC=1

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.913
• Boiling Point: 229.4°Cat760mmHg
• Flash Point: 81.6°C
• Refractive Index: 1.489
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes